3-O-Acetyl Ezetimibe
3-O-Acetyl Ezetimibe
Brand Name:
Vulcanchem
CAS No.:
1044664-24-5
VCID:
VC0020761
InChI:
InChI=1S/C26H23F2NO4/c1-16(30)33-24(17-2-6-19(27)7-3-17)15-14-23-25(18-4-12-22(31)13-5-18)29(26(23)32)21-10-8-20(28)9-11-21/h2-13,23-25,31H,14-15H2,1H3/t23-,24+,25-/m1/s1
SMILES:
CC(=O)OC(CCC1C(N(C1=O)C2=CC=C(C=C2)F)C3=CC=C(C=C3)O)C4=CC=C(C=C4)F
Molecular Formula:
C26H23F2NO4
Molecular Weight:
451.47
3-O-Acetyl Ezetimibe
CAS No.: 1044664-24-5
Reference Standards
VCID: VC0020761
Molecular Formula: C26H23F2NO4
Molecular Weight: 451.47
| CAS No. | 1044664-24-5 |
|---|---|
| Product Name | 3-O-Acetyl Ezetimibe |
| Molecular Formula | C26H23F2NO4 |
| Molecular Weight | 451.47 |
| IUPAC Name | [(1S)-1-(4-fluorophenyl)-3-[(2S,3R)-1-(4-fluorophenyl)-2-(4-hydroxyphenyl)-4-oxoazetidin-3-yl]propyl] acetate |
| Standard InChI | InChI=1S/C26H23F2NO4/c1-16(30)33-24(17-2-6-19(27)7-3-17)15-14-23-25(18-4-12-22(31)13-5-18)29(26(23)32)21-10-8-20(28)9-11-21/h2-13,23-25,31H,14-15H2,1H3/t23-,24+,25-/m1/s1 |
| Standard InChIKey | HFQRXXWTCQBULQ-DSNGMDLFSA-N |
| SMILES | CC(=O)OC(CCC1C(N(C1=O)C2=CC=C(C=C2)F)C3=CC=C(C=C3)O)C4=CC=C(C=C4)F |
| Synonyms | (3R,4S)-3-[(3S)-3-(Acetyloxy)-3-(4-fluorophenyl)propyl]-1-(4-fluorophenyl)-4-(4-hydroxyphenyl)-2-azetidinone; |
| PubChem Compound | 29980355 |
| Last Modified | Nov 11 2021 |
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